4-Chloro-N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]benzamide
4-Chloro-N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]benzamide
Brand Name:
Vulcanchem
CAS No.:
331967-70-5
VCID:
VC0461967
InChI:
InChI=1S/C18H16ClN3O3S/c1-24-14-8-3-11(9-15(14)25-2)10-16-21-22-18(26-16)20-17(23)12-4-6-13(19)7-5-12/h3-9H,10H2,1-2H3,(H,20,22,23)
SMILES:
COC1=C(C=C(C=C1)CC2=NN=C(S2)NC(=O)C3=CC=C(C=C3)Cl)OC
Molecular Formula:
C18H16ClN3O3S
Molecular Weight:
389.9g/mol
4-Chloro-N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]benzamide
CAS No.: 331967-70-5
Main Products
VCID: VC0461967
Molecular Formula: C18H16ClN3O3S
Molecular Weight: 389.9g/mol
![4-Chloro-N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]benzamide - 331967-70-5](/images/no_structure.jpg)
| CAS No. | 331967-70-5 |
|---|---|
| Product Name | 4-Chloro-N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]benzamide |
| Molecular Formula | C18H16ClN3O3S |
| Molecular Weight | 389.9g/mol |
| IUPAC Name | 4-chloro-N-[5-[(3,4-dimethoxyphenyl)methyl]-1,3,4-thiadiazol-2-yl]benzamide |
| Standard InChI | InChI=1S/C18H16ClN3O3S/c1-24-14-8-3-11(9-15(14)25-2)10-16-21-22-18(26-16)20-17(23)12-4-6-13(19)7-5-12/h3-9H,10H2,1-2H3,(H,20,22,23) |
| Standard InChIKey | BORZBELRSZFABM-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C=C1)CC2=NN=C(S2)NC(=O)C3=CC=C(C=C3)Cl)OC |
| Canonical SMILES | COC1=C(C=C(C=C1)CC2=NN=C(S2)NC(=O)C3=CC=C(C=C3)Cl)OC |
| PubChem Compound | 1091319 |
| Last Modified | Nov 11 2021 |
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